Cas no 29448-38-2 ((±)-Abscisic Aldehyde)

• Product Name: (±)-Abscisic Aldehyde
• CAS No: 29448-38-2
• Molecular Formula: C₁₅H₂₀O₃
• Molecular Weight: 248.3175
• CID: 1060485
• PubChem ID: 23255987

(±)-Abscisic Aldehyde Properties

Names and Identifiers

• (±)-Abscisic Aldehyde
• 5-(1-hydroxy-4-oxo-2,6,6-trimethyl-2-cyclohexenyl)-3-methyl-2Z,4E-pentadienal
• RIKWDZWVHUIUAM-WXLRGLDMSA-
• (+/-)-abscisic aldehyde
• CHEBI:22144
• (2Z,4E)-5-(1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl)-3-methylpenta-2,4-dienal
• SCHEMBL10506736
• 29448-38-2
• InChI=1/C15H20O3/c1-11(6-8-16)5-7-15(18)12(2)9-13(17)10-14(15,3)4/h5-9,18H,10H2,1-4H3/b7-5+,11-6-

• InChIKey： RIKWDZWVHUIUAM-WXLRGLDMSA-N
• Inchi： InChI=1S/C15H20O3/c1-11(6-8-16)5-7-15(18)12(2)9-13(17)10-14(15,3)4/h5-9,18H,10H2,1-4H3/b7-5+,11-6-
• SMILES： CC1=CC(=O)CC(C1(C=CC(=CC=O)C)O)(C)C

Computed Properties

• Exact Mass: 248.14124450g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 248.14124450g/mol
• Heavy Atom Count: 18
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų